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Compound of Interest

Compound Name: Ethane, 1-azido-2-nitro-

Cat. No.: B15469646

Physical Properties of 1-Azido-2-Nitroethane: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 1-azido-
2-nitroethane, specifically its boiling point and density. Due to the limited availability of
experimental data for this compound, this guide also includes data for structurally related
molecules to provide a comparative context. Furthermore, detailed experimental protocols for
the determination of these properties are outlined to assist researchers in their laboratory work.

Quantitative Data Summary

Experimental data for the boiling point and density of 1-azido-2-nitroethane are not readily
available in the current scientific literature. However, the physical properties of structurally
analogous compounds can provide valuable insights into the expected values for 1-azido-2-
nitroethane. The following table summarizes the available data for related compounds.
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Compound Name Chemical Structure  Boiling Point (°C) Density (g/cm?)
1-Azido-2-nitroethane N3CH2CH2NO2 Data Not Available Data Not Available
1-Azido-2-

NsCH2CH2Br 49 °C @ 20 Torr[1] 1.71[2]
bromoethane
1-Azido-2-iodoethane N3CH2CHal Data Not Available Data Not Available
Nitroethane CH3CH2NO2 114-115 °CJ3] 1.052[4]

Experimental Protocols

The following are detailed methodologies for the experimental determination of the boiling point
and density of liquid compounds such as 1-azido-2-nitroethane. Given the potential energetic
nature of this molecule, appropriate safety precautions should be taken during any
experimental procedure.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure
surrounding the liquid and the liquid changes into a vapor.

This method is suitable for small sample volumes.[5][6]
Apparatus:

e Thiele tube

e Thermometer

e Small test tube (e.g., 6 x 50 mm)

o Capillary tube (sealed at one end)

e Heat-resistant rubber band or wire

e Heating oil (mineral oil or silicone oil)
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e Bunsen burner or microburner
Procedure:
Fill the Thiele tube with heating oil to a level just above the top of the side arm.[7]

Attach the small test tube to the thermometer using a rubber band or wire, ensuring the
bottom of the test tube is level with the thermometer bulb.

Add a few drops of the liquid sample (e.g., 1-azido-2-nitroethane) into the small test tube.
Place the capillary tube, with the sealed end up, into the small test tube.

Insert the thermometer and attached test tube assembly into the Thiele tube, ensuring the
thermometer bulb and the sample are immersed in the oil.[8]

Gently heat the side arm of the Thiele tube with a burner, using a back-and-forth motion to
ensure even heating.[5]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a rapid and continuous stream of bubbles is observed.
Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid
begins to be drawn into the capillary tube.[9][10] Record this temperature.

This method is suitable when a larger volume of the sample is available and can also be used
for purification via distillation.[5][11]

Apparatus:
e Round-bottom flask or conical vial

o Reflux condenser
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Heating mantle or sand bath
Stir bar or boiling chips
Thermometer and adapter

Clamps and stand

Procedure:

Place the liquid sample and a stir bar or boiling chips into the round-bottom flask.
Assemble the reflux apparatus by attaching the condenser vertically to the flask.

Connect the condenser to a cool water source, with water entering at the bottom and exiting
at the top.

Place a thermometer in the neck of the flask (if using a distillation setup) or at the vapor path
to measure the temperature of the vapor.

Begin heating the flask. The liquid will start to boil and the vapor will rise into the condenser.

The vapor will condense on the cool surface of the condenser and flow back into the flask.
[11]

The temperature will stabilize at the boiling point of the liquid. Record this stable
temperature.

Density Determination

Density is the mass of a substance per unit volume.

Gas pycnometry is a highly accurate method for determining the true density of a liquid by

measuring the volume of the sample by displacing an inert gas, typically helium.[12][13][14]

Apparatus:

e Gas pycnometer
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o Sample cell of appropriate volume
e Analytical balance
Procedure:

o Calibrate the gas pycnometer according to the manufacturer's instructions, typically using a
standard sphere of known volume.

» Weigh the empty, clean, and dry sample cell.

o Carefully add a known volume of the liquid sample to the sample cell.

» Weigh the sample cell containing the liquid to determine the mass of the sample.
e Place the sample cell into the analysis chamber of the gas pycnometer.

o Follow the instrument's automated procedure to measure the volume of the sample. The
instrument will pressurize the sample chamber with helium and then expand the gas into a
reference chamber of known volume. By measuring the pressure change, the volume of the
sample is calculated based on Boyle's Law.

e The density is then calculated by dividing the mass of the sample by the measured volume.
This method is a fast and precise way to determine the density of liquids.[15][16][17]
Apparatus:

 Digital density meter with an oscillating U-tube

» Syringe for sample injection

Procedure:

» Calibrate the density meter according to the manufacturer's instructions, typically with dry air
and deionized water.

o Ensure the oscillating U-tube is clean and dry.
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« Inject the liquid sample into the U-tube using a syringe, ensuring there are no air bubbles.

e The instrument will electronically excite the U-tube, causing it to oscillate at a specific
frequency.

e The instrument measures the period of oscillation, which is related to the density of the
sample.

e The density is automatically calculated by the instrument and displayed.

Logical Relationship of Physical Properties

The following diagram illustrates the relationship between the chemical compound 1-azido-2-
nitroethane and the physical properties discussed in this guide.
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Caption: Logical flow from the compound to its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15469646?utm_src=pdf-body-img
https://www.benchchem.com/product/b15469646?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15469646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. 1-azido-2-bromoethane CAS#: 19263-22-0 [m.chemicalbook.com]
2. 1-Azido-2-bromoethane | 19263-22-0 | Benchchem [benchchem.com]

3. 79-24-3 CAS MSDS (Nitroethane) Melting Point Boiling Point Density CAS Chemical
Properties [chemicalbook.com]

. Nitroethane | CH3CH2NO2 | CID 6587 - PubChem [pubchem.ncbi.nim.nih.gov]
. chem.libretexts.org [chem.libretexts.org]

. Thiele tube - Wikipedia [en.wikipedia.org]

. chymist.com [chymist.com]

. researchgate.net [researchgate.net]

© 00 ~N oo 0 b~

. uomus.edu.ig [luomus.edu.iq]

10. vijaynazare.weebly.com [vijaynazare.weebly.com]

11. cactus.utahtech.edu [cactus.utahtech.edu]

12. Gas Pycnometry - Determination of Density | 3P Instruments [3p-instruments.com]
13. Determination of density by gas pycnometry | Norlab [norlab.com]

14. Gas pycnometer - Wikipedia [en.wikipedia.org]

15. Electronic Liquid Density Meter [U-Tube Oscillation Method] - Oscillation Method,
Oscillation | Made-in-China.com [m.made-in-china.com]

16. rudolphresearch.com [rudolphresearch.com]
17. Oscillating U-tube - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Physical properties of 1-azido-2-nitroethane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15469646#physical-properties-of-1-azido-2-
nitroethane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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